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Compound of Interest

Compound Name: Z-7-Tetradecenal

Cat. No.: B104267 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides a comprehensive overview of the electrophysiological

responses elicited by the semiochemical Z-7-Tetradecenal in insects. It details the

experimental methodologies used to measure these responses, presents hypothetical

quantitative data for illustrative purposes, and describes the underlying olfactory signaling

pathways.

Introduction
Z-7-Tetradecenal is a C14 unsaturated aldehyde that functions as a sex pheromone

component for numerous insect species, particularly within the order Lepidoptera.[1] The

detection of this volatile compound by male insects is a critical step in mate recognition and

reproductive behavior. Understanding the electrophysiological responses to Z-7-Tetradecenal
is paramount for deciphering the neural basis of insect chemical communication and for the

development of novel pest management strategies that leverage this knowledge.

This technical guide explores the two primary electrophysiological techniques used to quantify

insect olfactory responses: Electroantennography (EAG) and Single-Sensillum Recording

(SSR). It provides detailed protocols for these methods and presents the anticipated dose-

dependent responses in clearly structured tables. Furthermore, it elucidates the molecular
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signaling cascade initiated upon the binding of Z-7-Tetradecenal to its specific olfactory

receptor.

Data Presentation
Disclaimer: The following tables present illustrative quantitative data based on typical dose-

response relationships observed for insect pheromones. Specific experimental data for Z-7-
Tetradecenal was not available in the conducted research.

Table 1: Electroantennogram (EAG) Dose-Response to Z-7-Tetradecenal

This table summarizes the hypothetical mean EAG amplitudes recorded from the antennae of a

representative male moth species in response to varying concentrations of Z-7-Tetradecenal.
The response is measured as the maximal depolarization in millivolts (mV).

Concentration (µg on filter paper) Mean EAG Amplitude (mV) ± SEM

0.001 0.2 ± 0.05

0.01 0.8 ± 0.1

0.1 2.5 ± 0.3

1 5.2 ± 0.5

10 8.9 ± 0.7

100 10.5 ± 0.8

Control (Hexane) 0.1 ± 0.02

Table 2: Single-Sensillum Recording (SSR) Dose-Response to Z-7-Tetradecenal

This table presents the hypothetical spike frequency from a single olfactory receptor neuron

(ORN) housed within a sensillum trichodea, in response to different concentrations of Z-7-
Tetradecenal. The response is quantified as the number of action potentials (spikes) per

second.
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Concentration (µg at source) Mean Spike Frequency (spikes/s) ± SEM

0.001 15 ± 3

0.01 45 ± 5

0.1 90 ± 8

1 150 ± 12

10 180 ± 15

100 185 ± 16

Control (Air) 5 ± 1

Experimental Protocols
Electroantennography (EAG)
EAG measures the summated electrical potential from all responding olfactory sensory neurons

on an insect's antenna, providing a general measure of olfactory sensitivity to a given

compound.[2][3]

Materials:

Intact insect (e.g., male moth)

Z-7-Tetradecenal (high purity)

Solvent (e.g., hexane or paraffin oil)

Micropipettes

Filter paper strips

Ag/AgCl electrodes

Micromanipulators

High-impedance DC amplifier
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Data acquisition system

Purified and humidified air delivery system

Protocol:

Insect Preparation: Anesthetize the insect on ice. Immobilize the insect in a pipette tip or on

a wax block, leaving the head and antennae exposed.

Electrode Placement: Insert the reference electrode into the insect's head or eye. Carefully

cut the tip of one antenna and place it over the recording electrode, which is filled with a

saline solution.

Stimulus Preparation: Prepare serial dilutions of Z-7-Tetradecenal in the chosen solvent.

Apply a known volume (e.g., 10 µL) of each dilution onto a filter paper strip and insert it into a

Pasteur pipette. A control pipette should contain only the solvent.

Stimulus Delivery: A continuous stream of purified, humidified air is passed over the antenna.

The stimulus pipette is inserted into a hole in the main air tube, and a puff of air is delivered

through the pipette, carrying the odorant to the antenna.

Recording: The change in electrical potential across the antenna (the EAG response) is

amplified and recorded by the data acquisition system.

Data Analysis: The amplitude of the negative voltage deflection is measured. Responses are

typically normalized by subtracting the response to the solvent control.

Single-Sensillum Recording (SSR)
SSR is a more refined technique that measures the action potentials from individual olfactory

receptor neurons housed within a single sensillum, providing detailed information about the

sensitivity and specificity of these neurons.[4][5][6][7]

Materials:

Intact insect

Z-7-Tetradecenal
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Solvent

Tungsten or glass microelectrodes

Micromanipulators

Preamplifier and amplifier

Data acquisition system with spike sorting software

Air delivery system

Protocol:

Insect Preparation: The insect is immobilized as described for EAG. The antenna is further

stabilized using fine pins or wax to prevent movement.

Electrode Placement: A reference electrode (tungsten or glass) is inserted into the insect's

eye. The recording electrode, also a sharp tungsten or glass microelectrode, is carefully

inserted into the base of a single olfactory sensillum (typically a long trichodea for

pheromone reception) using a micromanipulator under high magnification.

Stimulus Delivery: The stimulus is delivered in the same manner as for EAG.

Recording: The extracellular action potentials from the neuron(s) within the sensillum are

recorded.

Data Analysis: The number of spikes (action potentials) in a defined time window after the

stimulus is counted. The response is typically calculated as the increase in spike frequency

over the spontaneous firing rate. Spike sorting software can be used to differentiate the

responses of multiple neurons within the same sensillum.

Mandatory Visualization
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Electroantennography (EAG) Workflow Single-Sensillum Recording (SSR) Workflow
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Caption: Experimental workflows for EAG and SSR.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b104267?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Z-7-Tetradecenal

Pheromone Binding Protein (PBP)

Binding in sensillar lymph

Sensory Neuron Membrane Protein (SNMP)

Transport to dendrite

Olfactory Receptor Complex (OrX + Orco)

Pheromone release & receptor binding

G-protein (Gq)

Activation

Phospholipase C (PLC)

Activation

PIP2

Hydrolysis

IP3 DAG

Ion Channel Opening

Gating Modulation

Neuron Depolarization

Action Potential Firing

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b104267?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b104267?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/24254874/
https://pubmed.ncbi.nlm.nih.gov/24254874/
https://pubmed.ncbi.nlm.nih.gov/24254874/
https://www.mdpi.com/2075-4450/14/7/613
https://pubmed.ncbi.nlm.nih.gov/23575022/
https://pubmed.ncbi.nlm.nih.gov/23575022/
https://pubmed.ncbi.nlm.nih.gov/20164822/
https://pubmed.ncbi.nlm.nih.gov/20164822/
https://pdfs.semanticscholar.org/72fb/2ca28bc578f2aa30411f71686670348dbe84.pdf
https://www.semanticscholar.org/paper/Single-Sensillum-Recordings-in-the-Insects-and/72fb2ca28bc578f2aa30411f71686670348dbe84
https://www.semanticscholar.org/paper/Single-Sensillum-Recordings-in-the-Insects-and/72fb2ca28bc578f2aa30411f71686670348dbe84
https://www.researchgate.net/publication/41466361_Single_Sensillum_Recordings_in_the_Insects_Drosophila_melanogaster_and_Anopheles_gambiae
https://www.benchchem.com/product/b104267#electrophysiological-responses-to-z-7-tetradecenal
https://www.benchchem.com/product/b104267#electrophysiological-responses-to-z-7-tetradecenal
https://www.benchchem.com/product/b104267#electrophysiological-responses-to-z-7-tetradecenal
https://www.benchchem.com/product/b104267#electrophysiological-responses-to-z-7-tetradecenal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104267?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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